Generation and pH dependent superquenching of poly(amido) carboxylate dendrons hosting a single “focal point” pyrene
Chemical Communications Pub Date: 2004-05-10 DOI: 10.1039/B403477P
Abstract
Both pH and generation number play deterministic roles in the luminescence quenching efficiency of analytes toward a series of water-soluble, monopyrenyl poly(amido) carboxylate dendrons, with clear implications toward switchable or programmable chemosensors.
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